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Compound of Interest

Compound Name: Hexatetracontane

Cat. No.: B1581753 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the performance of hexatetracontane
(C46H94), a long-chain n-alkane, in lubricant formulations against other common synthetic

lubricant base oils, specifically Polyalphaolefin (PAO) and Ester oils. The information presented

is based on established lubricant testing protocols to provide objective, data-driven insights for

researchers and professionals in various scientific fields where high-performance lubrication is

critical.

Executive Summary
Hexatetracontane, a high-molecular-weight linear paraffin, exhibits properties that make it a

subject of interest for specialized lubricant applications. This guide will delve into its

performance characteristics, such as viscosity, thermal stability, and anti-wear properties, and

compare them directly with industry-standard synthetic lubricants. Understanding these

differences is crucial for selecting the appropriate lubricant base stock to ensure optimal

performance and longevity of sensitive equipment.

Comparative Performance Data
The following table summarizes the key performance metrics for Hexatetracontane, a

representative high-performance Polyalphaolefin (PAO), and a synthetic Ester. The data is

compiled from various sources and standardized tests to facilitate a direct comparison.
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Property Test Method
Hexatetracont
ane (C46H94)

High-
Performance
PAO (Typical)

Synthetic
Ester (Typical)

Kinematic

Viscosity @

100°C (cSt)

ASTM D445 ~5.8 6.0 - 10.0 4.0 - 8.0

Viscosity Index

(VI)
ASTM D2270 ~160 135 - 145 140 - 150

Pour Point (°C) ASTM D97
High (Solid at

room temp.)
-54 to -42 -45 to -30

Flash Point (°C) ASTM D92 > 250 > 220 > 230

Four-Ball Wear

Scar Diameter

(mm)

ASTM D4172
Data not readily

available
0.35 - 0.50 0.40 - 0.60

Coefficient of

Friction
-

Data not readily

available
Low

Low (often lower

than PAO)

Note: Specific values for hexatetracontane's tribological properties (wear scar and coefficient

of friction) from standardized tests are not widely published in readily available literature. The

provided data for PAO and Ester oils are typical ranges and can vary based on the specific

product and formulation.

Analysis of Performance
Hexatetracontane: As a long-chain n-alkane, hexatetracontane's most notable characteristic

is its high viscosity index, suggesting excellent viscosity stability over a range of temperatures.

However, its high pour point, being a solid at room temperature, significantly limits its

application as a primary lubricant base stock in typical operating conditions. It would require

formulation with other base oils or additives to be used in a liquid state at lower temperatures.

Its high flash point indicates good thermal stability.

Polyalphaolefins (PAOs): PAOs are widely used synthetic lubricants known for their excellent

low-temperature fluidity (very low pour points), good thermal stability, and a high viscosity
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index.[1] They are non-polar and offer good hydrolytic stability. However, they can cause seal

shrinkage and have limited solvency for some additives.[1]

Synthetic Esters: Esters are polar molecules, which gives them excellent solvency for additives

and good seal swell characteristics.[2][3] They often exhibit superior lubricity and

biodegradability compared to PAOs.[2] Their thermal and oxidative stability is also very good.

Experimental Protocols
To ensure objective and reproducible results, the performance of lubricant formulations is

evaluated using standardized test methods, primarily those developed by ASTM International.

Viscosity and Low-Temperature Properties
ASTM D445 - Standard Test Method for Kinematic Viscosity of Transparent and Opaque

Liquids: This test measures the kinematic viscosity of the lubricant at specified temperatures

(typically 40°C and 100°C), which is crucial for determining the oil's flow characteristics.

ASTM D2270 - Standard Practice for Calculating Viscosity Index from Kinematic Viscosity at

40 and 100°C: The Viscosity Index (VI) is a dimensionless number that indicates the effect of

temperature changes on the viscosity of the oil. A higher VI indicates a smaller change in

viscosity with temperature.

ASTM D97 - Standard Test Method for Pour Point of Petroleum Products: This method

determines the lowest temperature at which a lubricant will continue to flow, which is critical

for low-temperature applications.

Tribological (Anti-Wear and Friction) Properties
ASTM D4172 - Standard Test Method for Wear Preventive Characteristics of Lubricating

Fluid (Four-Ball Method): This is a key test to evaluate the anti-wear properties of a lubricant.

It involves rotating a steel ball under a specified load against three stationary steel balls

immersed in the lubricant. The average wear scar diameter on the stationary balls is

measured. A smaller wear scar indicates better wear protection.

ASTM D2266 - Standard Test Method for Wear Preventive Characteristics of Lubricating

Grease in a Four-Ball Apparatus: This method is similar to ASTM D4172 but is specifically for
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lubricating greases.

Visualizing the Lubricant Evaluation Workflow
The following diagram illustrates the typical workflow for evaluating the performance of a

lubricant formulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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